Cas no 16217-23-5 (b-Alanine,N-(3-ethoxy-3-oxopropyl)-N-(1-methylethyl)-, ethyl ester)

• Product Name: b-Alanine,N-(3-ethoxy-3-oxopropyl)-N-(1-methylethyl)-, ethyl ester
• CAS No: 16217-23-5
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 218839
• PubChem ID: 289916
• Update Time: 2025-04-19

b-Alanine,N-(3-ethoxy-3-oxopropyl)-N-(1-methylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• b-Alanine,N-(3-ethoxy-3-oxopropyl)-N-(1-methylethyl)-, ethyl ester
• 3,3'-Iminobis(propionohydrazide)
• 3,3'-iminodipropanehydrazide (non-preferred name)
• 3,3'-imino-di-propionic acid dihydrazide
• 3,3'-Imino-di-propionsaeure-dihydr
• 3,3'-isopropylimino-di-propionic acid diethyl ester
• 3,3'-Isopropylimino-di-propionsaeure-diaethylester
• AG-F-96972
• Bis-(2-carbazoyl-aethyl)-amin
• CTK5A4727
• Di(2-hydrazinocarbonylethyl)amin
• EINECS 200-259-1
• N,N-Bis-(2-ethoxycarbonyl-ethyl)-isopropylamin
• NSC522504
• 16217-23-5
• NSC-152382
• beta-Alanine, N-(3-ethoxy-3-oxopropyl)-N-(1-methylethyl)-, ethyl ester
• NSC152382
• N-(3-Ethoxy-3-oxopropyl)-N-(1-methylethyl)-beta-alanine ethyl ester
• DTXSID101171097

• Inchi： 1S/C13H25NO4/c1-5-17-12(15)7-9-14(11(3)4)10-8-13(16)18-6-2/h11H,5-10H2,1-4H3
• InChI Key： BMLICZLCSBWNEJ-UHFFFAOYSA-N
• SMILES： O(CC)C(CCN(CCC(=O)OCC)C(C)C)=O

Computed Properties

• Exact Mass: 259.17845
• Monoisotopic Mass: 259.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.84
• LogP: 1.60320